3-(aminosulfonyl)-N-[(1-ethylpyrrolidin-2-yl)methyl]-4,5-dimethylbenzamide

• IUPAC Name: N-[(1-ethylpyrrolidin-2-yl)methyl]-3,4-dimethyl-5-sulfamoylbenzamide
• InChI: InChI=1S/C16H25N3O3S/c1-4-19-7-5-6-14(19)10-18-16(20)13-8-11(2)12(3)15(9-13)23(17,21)22/h8-9,14H,4-7,10H2,1-3H3,(H,18,20)(H2,17,21,22)
• InChI Key: LRUQAOKUQYISSV-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCC1CNC(=O)C2=CC(=C(C(=C2)C)C)S(=O)(=O)N
• Molecular Formula: C16H25N3O3S
• Molecular Weight: 339.5 g/mol

Description

3-(aminosulfonyl)-N-[(1-ethylpyrrolidin-2-yl)methyl]-4,5-dimethylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is known for its unique properties and has been extensively studied for its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 3-(aminosulfonyl)-N-[(1-ethylpyrrolidin-2-yl)methyl]-4,5-dimethylbenzamide involves the inhibition of specific enzymes and receptors. This compound has been shown to inhibit the activity of certain kinases and phosphatases, which are involved in various cellular processes such as cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(aminosulfonyl)-N-[(1-ethylpyrrolidin-2-yl)methyl]-4,5-dimethylbenzamide have been extensively studied in vitro and in vivo. This compound has been shown to exhibit potent anti-cancer activity in various cancer cell lines, as well as anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(aminosulfonyl)-N-[(1-ethylpyrrolidin-2-yl)methyl]-4,5-dimethylbenzamide in lab experiments is its potent inhibitory activity against specific enzymes and receptors, which makes it a valuable tool for studying various cellular processes. However, one of the limitations of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for research on 3-(aminosulfonyl)-N-[(1-ethylpyrrolidin-2-yl)methyl]-4,5-dimethylbenzamide. One promising direction is the development of new drugs based on this compound, which could potentially be used to treat various diseases such as cancer and inflammation. Another direction is the exploration of new synthetic methods for producing this compound, which could lead to more efficient and cost-effective production. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound, which could lead to new insights into cellular processes and disease mechanisms.

Scientific Research Applications

3-(aminosulfonyl)-N-[(1-ethylpyrrolidin-2-yl)methyl]-4,5-dimethylbenzamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and material science. This compound has been shown to exhibit potent inhibitory activity against certain enzymes and receptors, making it a promising candidate for the development of new drugs.